Ethyl 2-amino-3-hydroxy-3-(pyridin-3-YL)propanoate dihydrochloride

• IUPAC Name: ethyl 2-amino-3-hydroxy-3-pyridin-3-ylpropanoate;dihydrochloride
• InChI: InChI=1S/C10H14N2O3.2ClH/c1-2-15-10(14)8(11)9(13)7-4-3-5-12-6-7;;/h3-6,8-9,13H,2,11H2,1H3;2*1H
• InChI Key: YBKGHKVWNYKYEZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C(C1=CN=CC=C1)O)N.Cl.Cl
• Molecular Formula: C10H16Cl2N2O3
• Molecular Weight: 283.15 g/mol

Description

Ethyl 2-amino-3-hydroxy-3-(pyridin-3-YL)propanoate dihydrochloride, also known as EPY, is a chemical compound with the CAS Number: 2059932-59-9. It has a molecular weight of 283.15. The compound is stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for the compound is 1S/C10H14N2O3.2ClH/c1-2-15-10(14)8(11)9(13)7-4-3-5-12-6-7;;/h3-6,8-9,13H,2,11H2,1H3;2*1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.

Physical And Chemical Properties Analysis

The compound is a powder at room temperature. More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the search results.

Scientific Research Applications

1. Polymorphic Characterization

Vogt et al. (2013) conducted a study on polymorphic forms of a related compound, ethyl 3-{3-[((2R)-3-{[2-(2,3-dihydro-1H-inden-2-yl)-1,1-dimethylethyl]amino}-2-hydroxypropyl)oxy]-4,5-difluorophenyl} propanoate hydrochloride. This study utilized spectroscopic and diffractometric techniques to characterize subtle structural differences in polymorphic forms, which is crucial for analytical and physical characterization in pharmaceutical research (Vogt et al., 2013).

2. Reactivity in Chemical Synthesis

Asadi et al. (2021) explored the reactivity of 2-aminopyridine and Meldrum’s acid, leading to the synthesis of ethyl 2-(3-aryl imidazo[1,2-a]pyridin-2-yl)acetates and ethyl 3-aryl-3-(pyridin-2-ylamino)propanoates. This study provides insight into the chemical properties and reactivity of compounds structurally similar to Ethyl 2-amino-3-hydroxy-3-(pyridin-3-YL)propanoate dihydrochloride, contributing to the understanding of its potential in organic synthesis (Asadi et al., 2021).

3. Potential Anticancer Activity

A study by Liu et al. (2019) on ethyl 3-(3-amino-4-(methylamino)-N-(pyridin-2-yl)benzamido)propanoate, a compound structurally related to this compound, revealed its potential anti-gastric cancer activity. This compound, synthesized using a multiple synthesis route, was tested against various human gastric cancer cell lines, indicating its possible use in cancer research and therapy (Liu et al., 2019).

4. Analytical Applications in Environmental and Pharmaceutical Samples

Belin and Gülaçar (2005) used methyl 3-amino-3-(pyridin-3-yl)propanoate dihydrochloride, a compound similar to this compound, for metal analyses in environmental and pharmaceutical samples. This study highlights the potential of such compounds in analytical chemistry, particularly for capillary electrophoresis and indirect UV detection of metal ions (Belin & Gülaçar, 2005).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation (H315), eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others.